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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

Technical Support Center: Low-Level
Quantification of N-Nitroso-Vortioxetine
This technical support center provides guidance for researchers, scientists, and drug

development professionals on addressing the analytical challenges associated with the low-

level quantification of N-nitroso-vortioxetine.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-vortioxetine and why is its quantification important?

A1: N-nitroso-vortioxetine is a nitrosamine drug substance-related impurity (NDSRI) of

Vortioxetine, an antidepressant medication.[1][2] Nitrosamine impurities are classified as

probable human carcinogens, and their presence in pharmaceutical products is a significant

safety concern.[3][4] Regulatory agencies like the FDA and EMA have set strict acceptable

intake (AI) limits for these impurities to ensure patient safety, making their accurate low-level

quantification crucial.[5][6][7]
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Q2: What are the regulatory limits for N-nitroso-vortioxetine?

A2: The U.S. FDA has established an acceptable intake (AI) limit for N-nitroso-vortioxetine of

400 ng/day.[2] It is important to refer to the latest guidance from relevant regulatory authorities

as these limits can be updated.[8]

Q3: What are the primary sources of N-nitroso-vortioxetine contamination?

A3: N-nitroso-vortioxetine can form if the secondary amine group in the vortioxetine molecule

reacts with nitrosating agents.[3][9] This can occur during the synthesis of the active

pharmaceutical ingredient (API), in the final drug product formulation, or during storage.[7][10]

The risk of formation is influenced by factors such as the presence of residual nitrites, reaction

conditions (e.g., pH, temperature), and the presence of other reactive species.[3]

Q4: What is the most suitable analytical technique for quantifying N-nitroso-vortioxetine at

low levels?

A4: Liquid chromatography with tandem mass spectrometry (LC-MS/MS) is the most widely

used and recommended technique for the trace-level quantification of nitrosamine impurities,

including N-nitroso-vortioxetine.[1][4][11] This method offers the high sensitivity and

selectivity required to meet stringent regulatory limits.[12][13] High-resolution mass

spectrometry (HRMS) can also be employed for its ability to confidently identify and

differentiate impurities from isobaric interferences.[10]

Q5: How can the in-situ formation of N-nitroso-vortioxetine be prevented during sample

analysis?

A5: To prevent the artificial formation of nitrosamines during sample preparation, it is crucial to

control the chemical environment. Avoid acidic conditions and high temperatures, which can

catalyze the reaction. Using radical scavengers or adjusting the sample pH to be neutral or

slightly basic can help mitigate this risk.[4][10]

Troubleshooting Guide
This guide addresses common issues encountered during the low-level analysis of N-nitroso-
vortioxetine.
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Q1: I am observing low signal intensity and poor sensitivity for N-nitroso-vortioxetine. What

are the possible causes and solutions?

A1: Low sensitivity is a common challenge in trace-level analysis. The following workflow can

help identify and resolve the issue:
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Caption: Troubleshooting workflow for low signal intensity.
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Q2: My quantitative results are inconsistent and not reproducible. What could be the cause?

A2: Irreproducible results are often linked to variable matrix effects or inconsistencies in sample

preparation.[14]

Variable Matrix Effects: The composition of the sample matrix can vary between

preparations, leading to inconsistent ion suppression or enhancement.[14] The most

effective way to compensate for this is by using a stable isotope-labeled internal standard

(SIL-IS) for N-nitroso-vortioxetine. A SIL-IS co-elutes with the analyte and experiences the

same matrix effects, allowing for accurate correction.[14][15]

Inconsistent Sample Preparation: Ensure that each step of the sample preparation protocol

(e.g., weighing, dissolution, extraction) is performed consistently. Automated sample

preparation systems can help minimize variability.[16]

Q3: I am having difficulty chromatographically separating N-nitroso-vortioxetine from the

parent drug, vortioxetine. What can I do?

A3: Co-elution with the high-concentration parent drug can cause significant ion suppression.

Optimize Chromatographic Gradient: A shallower gradient around the elution time of the two

compounds can improve resolution.

Change Stationary Phase: If using a standard C18 column, consider alternative stationary

phases like phenyl-hexyl or biphenyl, which offer different selectivities.[1][17]

Use a Diverter Valve: If the API peak is causing significant contamination of the mass

spectrometer, a diverter valve can be programmed to send the high-concentration

vortioxetine peak to waste, preventing it from entering the ion source.[10]

Q4: How can I quantitatively assess the impact of matrix effects on my analysis?

A4: A post-extraction spike experiment can be performed to quantify matrix effects.[14] This

involves comparing the analyte's signal response in a neat solution to its response in a spiked

blank matrix extract. The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Spiked Matrix Extract / Peak Area in Neat Solution) x 100
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A value less than 100% indicates ion suppression, while a value greater than 100% indicates

ion enhancement.[15]

Experimental Protocol: UFLC-MS for N-Nitroso-
Vortioxetine
This protocol is adapted from a published method for the analysis of N-nitroso-vortioxetine in

vortioxetine hydrobromide API using a single quadrupole mass spectrometer.[1]

1. Instrumentation

LC System: Ultra-Fast Liquid Chromatography (UFLC) system or equivalent.[1]

Mass Spectrometer: Single quadrupole mass spectrometer or tandem mass spectrometer

(recommended for higher selectivity).[1]

Software: Data acquisition and processing software (e.g., LC Solution).[1]

2. Reagents and Materials

Solvents: Methanol, Water (LC-MS grade).[1]

Reagents: Ammonium Formate, Formic Acid (LC-MS grade).[1]

Reference Standard: N-nitroso-vortioxetine.[2]

Column: ACQUITY CSH™ Phenyl-Hexyl (100 mm x 2.1 mm, 1.7 µm) or equivalent.[1]

Filters: 0.22 µm PVDF syringe filters.[1]

3. Chromatographic and MS Conditions
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Parameter Condition

LC Column
ACQUITY CSH™ Phenyl-Hexyl (100 mm x 2.1

mm, 1.7 µm)[1]

Mobile Phase A
10 mmol/L Ammonium Formate with 0.1%

Formic Acid in Water[1]

Mobile Phase B Methanol and Water (9:1 v/v)[1]

Flow Rate 0.4 mL/min[1]

Injection Volume 20 µL[1]

Column Temperature 40°C[1]

Autosampler Temp. 25°C[1]

Gradient Program Time (min)

0.01 - 2.0

2.0 - 4.0

4.0 - 6.0

6.0 - 11.0

11.0 - 14.0

14.0 - 16.0

16.0 - 17.0

17.0 - 20.0

Ionization Mode Positive Ion Electrospray (ESI+)

MS Detection Mode
Selected Ion Monitoring (SIM)[1] or Multiple

Reaction Monitoring (MRM)

Monitored Ion (SIM) m/z 328 (for N-nitroso-vortioxetine)[1]

4. Sample and Standard Preparation
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Diluent: Milli-Q water.[1]

Test Solution (Vortioxetine API):

Accurately weigh approximately 50.0 mg of the vortioxetine HBr test sample into a 25 mL

volumetric flask.[1]

Dissolve and dilute to volume with the diluent to achieve a final concentration of about 2.0

mg/mL.[1]

Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.[1]

Standard Solution (N-nitroso-vortioxetine):

Prepare a stock solution of N-nitroso-vortioxetine.

Perform serial dilutions to prepare working standard solutions at appropriate

concentrations for calibration. For a 20 ppm limit relative to the API, a standard

concentration of 0.04 µg/mL would be required.[1]
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Experimental Workflow for N-Nitroso-Vortioxetine Analysis
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Caption: A typical experimental workflow for trace-level nitrosamine analysis.
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Quantitative Data Summary
The following tables summarize typical method performance data and regulatory limits.

Table 1: Method Validation and Performance Data (Based on the UFLC-MS method described

in Chavan, P. et al., 2025)[1]

Validation Parameter Result

Limit of Detection (LOD) 0.660 ppm

Limit of Quantification (LOQ) 1.995 ppm

Linearity (Correlation Coeff.) 0.99964

Precision (%RSD) 1.07%

Accuracy (% Recovery)
Within acceptable range for LOQ to 150% of a

20 ppm level

Table 2: Regulatory Acceptable Intake (AI) Limits

Impurity Regulatory Agency
Acceptable Intake (AI)
Limit

N-Nitroso-Vortioxetine U.S. FDA[2] 400 ng/day

N-nitrosodimethylamine

(NDMA)
U.S. FDA[3] 96 ng/day

N-nitrosodiethylamine (NDEA) U.S. FDA[3] 26.5 ng/day

Multiple Nitrosamines U.S. FDA[3]
Total intake should not exceed

26.5 ng/day

Unless each impurity is proven

safe at a higher limit.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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